Aspartic acid, N,N'-(methylenedi-4,1-cyclohexanediyl)bis-, 1,1',4,4'-tetraethyl ester
CAS No.: 136210-30-5
Cat. No.: VC21359343
Molecular Formula: C29H50N2O8
Molecular Weight: 554.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136210-30-5 |
|---|---|
| Molecular Formula | C29H50N2O8 |
| Molecular Weight | 554.7 g/mol |
| IUPAC Name | diethyl 2-[[4-[[4-[(1,4-diethoxy-1,4-dioxobutan-2-yl)amino]cyclohexyl]methyl]cyclohexyl]amino]butanedioate |
| Standard InChI | InChI=1S/C29H50N2O8/c1-5-36-26(32)18-24(28(34)38-7-3)30-22-13-9-20(10-14-22)17-21-11-15-23(16-12-21)31-25(29(35)39-8-4)19-27(33)37-6-2/h20-25,30-31H,5-19H2,1-4H3 |
| Standard InChI Key | VLJCQQPKCXJKKM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC(C(=O)OCC)NC1CCC(CC1)CC2CCC(CC2)NC(CC(=O)OCC)C(=O)OCC |
| Canonical SMILES | CCOC(=O)CC(C(=O)OCC)NC1CCC(CC1)CC2CCC(CC2)NC(CC(=O)OCC)C(=O)OCC |
Introduction
Chemical Identity and Structure
Nomenclature and Identifiers
Aspartic acid, N,N'-(methylenedi-4,1-cyclohexanediyl)bis-, 1,1',4,4'-tetraethyl ester is known by several synonyms in chemical literature and industrial contexts. The compound is precisely identified through the following designations:
| Parameter | Information |
|---|---|
| CAS Number | 136210-30-5 |
| Molecular Formula | C₂₉H₅₀N₂O₈ |
| Molecular Weight | 554.7159 g/mol |
| IUPAC Name | diethyl (2S)-2-[[4-[[4-[[(2S)-1,4-diethoxy-1,4-dioxobutan-2-yl]amino]cyclohexyl]methyl]cyclohexyl]amino]butanedioate |
| Common Synonyms | Tetraethyl N,N'-(methylenedi-4,1-cyclohexanediyl)bis(aspartate); Desmophen XP 7068; Desmophen LS 2973 |
| InChIKey | VLJCQQPKCXJKKM-BNNJRXDXSA-N |
The compound is registered with REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) under registration number 01-0000017556-64-0000, confirming its regulatory recognition in chemical management systems .
Structural Characteristics
The chemical structure features two cyclohexyl groups connected by a methylene bridge, with each cyclohexyl group bearing an aspartic acid moiety esterified with ethyl groups. This specific arrangement contributes to the compound's distinctive properties and reactivity profiles. The structure can be represented by the SMILES notation: CCOC(CC@HC(OCC)=O)=O .
This molecular configuration is significant as it determines the compound's behavior in various applications, particularly in polymer chemistry where its functional groups participate in cross-linking reactions.
Physical and Chemical Properties
Basic Physical Properties
The compound exhibits distinctive physical and chemical characteristics that determine its behavior in various environments and applications:
These physical properties highlight the compound's high boiling point and low vapor pressure, indicating it is relatively non-volatile under normal environmental conditions .
Solubility and Stability
The solubility characteristics of the compound provide important insights into its environmental behavior and processing requirements:
The compound's poor water solubility (classified as "almost insoluble") combined with its pH-dependent stability profile indicates that its environmental persistence varies significantly with environmental conditions . The hydrolysis rate increases substantially in alkaline environments, which has implications for its environmental fate and waste management practices.
Toxicological Properties
Acute Toxicity
Toxicological studies indicate that the compound demonstrates relatively low acute toxicity across various exposure routes:
These results suggest that the compound has low acute toxicity potential via the oral, dermal, and inhalation routes, as the LD₅₀/LC₅₀ values exceed the conventional thresholds for substances considered acutely toxic .
Environmental Behavior
Ecotoxicity
The compound's potential impact on aquatic and terrestrial organisms has been evaluated through standardized ecotoxicity testing:
The relatively high IC₅₀ and EC₅₀ values suggest moderate to low acute toxicity to the tested aquatic organisms and microorganisms in wastewater treatment processes .
Applications and Uses
Industrial Applications
The compound finds specific applications in industrial processes and product formulations:
| Application Area | Specific Use |
|---|---|
| Coatings Technology | TOP COAT POLYASPARTIC COATING |
| Polymer Chemistry | Component in polyaspartic formulations |
As indicated in the safety data sheet, the compound is utilized in polyaspartic coating systems . These specialized coatings are valued for their rapid curing, durability, and chemical resistance, finding applications in various industries including flooring, marine coatings, and protective finishes for metal and concrete substrates.
While the compound demonstrates relatively low acute toxicity, standard safety precautions for chemical handling should be observed to minimize exposure and potential risks .
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